Cas no 405517-72-8 (Phenol, 2,6-diiodo-4-(trifluoromethoxy)-)

Phenol, 2,6-diiodo-4-(trifluoromethoxy)- structure
405517-72-8 structure
Product Name:Phenol, 2,6-diiodo-4-(trifluoromethoxy)-
CAS No:405517-72-8
MF:C7H3F3I2O2
MW:429.901677370071
CID:3972415
PubChem ID:85815188
Update Time:2025-04-22

Phenol, 2,6-diiodo-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-diiodo-4-(trifluoromethoxy)-
    • 405517-72-8
    • 2,6-Diiodo-4-(trifluoromethoxy)phenol
    • Inchi: 1S/C7H3F3I2O2/c8-7(9,10)14-3-1-4(11)6(13)5(12)2-3/h1-2,13H
    • InChI Key: XURCTVAKGPNCON-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1)OC(F)(F)F)I)O

Computed Properties

  • Exact Mass: 429.81746Da
  • Monoisotopic Mass: 429.81746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

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